Nucleinic acid
Overview
Description
Nucleic acids are naturally occurring chemical compounds that can be broken down to yield phosphoric acid, sugars, and a mixture of organic bases (purines and pyrimidines). They are the main information-carrying molecules of the cell, and by directing the process of protein synthesis, they determine the inherited characteristics of every living thing .
Synthesis Analysis
Nucleic acid analysis generally involves isolation and characterization of the DNA or RNA sample of interest. Sample purification and quality assessment are important steps in experimental workflows since the quality of the recovered nucleic acid can affect the performance in downstream reactions .
Molecular Structure Analysis
Nucleic acids are polynucleotides—that is, long chainlike molecules composed of a series of nearly identical building blocks called nucleotides. Each nucleotide consists of a nitrogen-containing aromatic base attached to a pentose (five-carbon) sugar, which is in turn attached to a phosphate group .
Chemical Reactions Analysis
The field of nucleic acids analysis has been rapidly advancing with many technological breakthroughs. In this review, we focus on the methods developed for analyzing nucleic acids, nucleic acids-based analysis, device for nucleic acids analysis, and applications of nucleic acids analysis .
Physical And Chemical Properties Analysis
Nucleic acids have a myriad of unique forms, all with particular physical and chemical properties that must be taken into consideration when preparing samples for laboratory work .
Mechanism of Action
Safety and Hazards
A huge variety of naked/free nucleic acids are being produced in the laboratory and released unregulated into the environment. They are used as research tools, in industrial productions and in medical applications such as gene therapy and vaccines. These nucleic acids range from oligonucleotides consisting of less than 20 nucleotides to artificial constructs thousands or millions of base pairs in length .
Future Directions
The development of antimicrobials that target nucleic acid phase transitions may become an attractive route to finding effective and long-lasting antibiotics . The combination of gene therapy and immunotherapy has the potential to systemically promote anti-tumor effects while reducing adverse reactions .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for nucleinic acid involves the condensation of nucleotides to form a polymer chain. The nucleotides are composed of a nitrogenous base, a sugar molecule, and a phosphate group. The polymerization reaction is catalyzed by enzymes known as polymerases.", "Starting Materials": [ "Nitrogenous bases (adenine, guanine, cytosine, thymine, and uracil)", "Sugar molecules (ribose or deoxyribose)", "Phosphate groups", "Enzymes (polymerases)" ], "Reaction": [ "1. The nitrogenous base is attached to the sugar molecule to form a nucleoside.", "2. A phosphate group is added to the 5' carbon of the sugar molecule to form a nucleotide.", "3. The nucleotides are linked together by phosphodiester bonds between the 3' carbon of one sugar molecule and the 5' carbon of the next sugar molecule.", "4. The polymerization reaction is catalyzed by enzymes known as polymerases, which add nucleotides to the growing chain.", "5. The resulting polymer chain is nucleinic acid, which can be DNA or RNA depending on the sugar molecule present." ] } | |
CAS RN |
9008-72-4 |
Molecular Formula |
C18H38S |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
